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Compound of Interest

Compound Name:
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4

Cat. No.: B12412611 Get Quote

This technical guide provides a comprehensive overview of O-Benzyl Posaconazole-4-
hydroxyphenyl-d4, a deuterated analog of a key intermediate of the potent triazole antifungal

agent, Posaconazole. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, applications, and

relevant biological pathways.

Core Compound Properties
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a stable isotope-labeled compound primarily

utilized as an internal standard in pharmacokinetic and bioanalytical studies of Posaconazole

and its metabolites. The introduction of deuterium atoms (d4) on the 4-hydroxyphenyl ring

provides a distinct mass signature for mass spectrometry-based detection without significantly

altering the chemical properties of the molecule.

Table 1: Physicochemical Properties of O-Benzyl
Posaconazole-4-hydroxyphenyl-d4
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Property Value

CAS Number 1246814-94-7

Molecular Formula C₃₀H₃₁D₄N₅O₃

Molecular Weight 517.66 g/mol

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol, and other organic

solvents

Table 2: Related Compound Properties
Compound CAS Number Molecular Formula

Molecular Weight (
g/mol )

O-Benzyl

Posaconazole-d4
1246818-95-0 C₄₄H₄₄D₄F₂N₈O₄ 794.92

Benzyl Posaconazole 170985-86-1 C₄₄H₄₈F₂N₈O₄ 790.9

Synthesis and Characterization
While a specific, detailed synthesis protocol for O-Benzyl Posaconazole-4-hydroxyphenyl-d4
is not readily available in the public domain, a plausible synthetic route can be inferred from the

synthesis of related Posaconazole impurities and analogs. The synthesis would likely involve

the coupling of a deuterated phenol with a protected Posaconazole precursor, followed by

appropriate deprotection and purification steps.

A generalized synthetic workflow is depicted below:

Deuterated Phenol Precursor
(4-hydroxyphenyl-d4)

Coupling Reaction
(e.g., Etherification)

Protected Posaconazole Intermediate

Deprotection Purification
(e.g., Chromatography) O-Benzyl Posaconazole-4-hydroxyphenyl-d4
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Click to download full resolution via product page

Caption: Generalized synthetic workflow for O-Benzyl Posaconazole-4-hydroxyphenyl-d4.

Characterization of the final product would typically involve a suite of analytical techniques to

confirm its identity, purity, and isotopic enrichment.

Table 3: Analytical Characterization Methods
Technique Purpose

Mass Spectrometry (MS)
Confirmation of molecular weight and isotopic

labeling pattern.

Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H, ¹³C, ²H)

Structural elucidation and confirmation of

deuterium incorporation.

High-Performance Liquid Chromatography

(HPLC)
Determination of chemical purity.

Biological Context and Signaling Pathways
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 serves as a crucial tool in studying the

pharmacokinetics and mechanism of action of its parent drug, Posaconazole.

Primary Antifungal Mechanism of Action of
Posaconazole
Posaconazole, like other triazole antifungals, targets the fungal cell membrane by inhibiting the

enzyme lanosterol 14α-demethylase, which is essential for the biosynthesis of ergosterol.[1][2]

[3] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors,

compromising the integrity and function of the fungal cell membrane, ultimately resulting in

fungal cell death.[1]
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Caption: Mechanism of action of Posaconazole via inhibition of the ergosterol biosynthesis

pathway.

Inhibition of the Hedgehog Signaling Pathway
Recent research has uncovered a secondary mechanism of action for Posaconazole,

demonstrating its ability to inhibit the Hedgehog (Hh) signaling pathway.[4] This pathway is

crucial in embryonic development and its aberrant activation is implicated in the pathogenesis

of certain cancers, such as basal cell carcinoma. Posaconazole's inhibitory effect on the Hh
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pathway is distinct from that of other Smoothened (SMO) antagonists, suggesting a potential

for its use in oncology.[4]

Cancer Cell

Hedgehog Ligand

Patched-1 (PTCH1) Receptor

Smoothened (SMO) Receptor

 Inhibition

Suppressor of Fused (SUFU)

GLI Transcription Factors

Target Gene Expression
(Cell Proliferation, Survival)

 Activation

Posaconazole

 Inhibition

Click to download full resolution via product page

Caption: Posaconazole's inhibition of the Hedgehog signaling pathway at the level of the SMO

receptor.
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Experimental Protocols: Application as an Internal
Standard
The primary application of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is as an internal

standard in bioanalytical methods, particularly for the quantification of Posaconazole in

biological matrices like plasma or serum using Liquid Chromatography-Mass Spectrometry

(LC-MS).

Experimental Workflow for Bioanalytical Quantification
The use of a stable isotope-labeled internal standard is critical for correcting variations in

sample preparation, matrix effects, and instrument response, thereby ensuring accurate and

precise quantification.[5][6]

Biological Sample Collection
(e.g., Plasma)

Addition of Internal Standard
(O-Benzyl Posaconazole-4-hydroxyphenyl-d4)

Sample Preparation
(e.g., Protein Precipitation, SPE) LC-MS Analysis Data Processing

(Analyte/IS Peak Area Ratio) Quantification of Posaconazole

Click to download full resolution via product page

Caption: A typical bioanalytical workflow for the quantification of Posaconazole using a

deuterated internal standard.

Detailed Methodological Steps
Preparation of Standard Solutions:

Prepare a stock solution of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 in a suitable

organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

Prepare a series of working solutions by diluting the stock solution to the desired

concentrations for spiking into calibration standards and quality control samples.

Sample Preparation:

To a 100 µL aliquot of the biological sample (plasma, serum), calibration standard, or

quality control sample, add a fixed volume of the internal standard working solution.
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Perform protein precipitation by adding a precipitating agent (e.g., acetonitrile or methanol)

and vortexing.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography: Employ a suitable C18 reversed-phase column with a gradient

elution using a mobile phase consisting of an aqueous component (e.g., water with 0.1%

formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic

acid).

Mass Spectrometry: Utilize a tandem mass spectrometer operating in positive electrospray

ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions for both

Posaconazole and O-Benzyl Posaconazole-4-hydroxyphenyl-d4.

Table 4: Exemplary MS/MS Transitions
Compound Precursor Ion (m/z) Product Ion (m/z)

Posaconazole [Value] [Value]

O-Benzyl Posaconazole-4-

hydroxyphenyl-d4
[Value+4] [Value]

Note: The exact m/z values will depend on the specific adducts formed and the fragmentation

pattern of the molecules.

Data Analysis:

Integrate the peak areas of the analyte (Posaconazole) and the internal standard (O-
Benzyl Posaconazole-4-hydroxyphenyl-d4).

Calculate the peak area ratio of the analyte to the internal standard.
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Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Posaconazole in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Conclusion
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is an indispensable tool for researchers

engaged in the development and study of the antifungal agent Posaconazole. Its use as an

internal standard in bioanalytical assays ensures the generation of high-quality, reliable

pharmacokinetic data. Furthermore, its application in studies investigating the dual

mechanisms of action of Posaconazole—inhibition of both fungal ergosterol biosynthesis and

the Hedgehog signaling pathway—highlights its importance in advancing our understanding of

this broad-spectrum therapeutic agent. This technical guide provides a foundational resource

for the effective utilization of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is the mechanism of Posaconazole? [synapse.patsnap.com]

2. A new, broad-spectrum azole antifungal: posaconazole--mechanisms of action and
resistance, spectrum of activity - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Pharmacokinetics and Pharmacodynamics of Posaconazole - PMC [pmc.ncbi.nlm.nih.gov]

4. aacrjournals.org [aacrjournals.org]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to O-Benzyl
Posaconazole-4-hydroxyphenyl-d4]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12412611?utm_src=pdf-body
https://www.benchchem.com/product/b12412611?utm_src=pdf-body
https://www.benchchem.com/product/b12412611?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-the-mechanism-of-posaconazole
https://pubmed.ncbi.nlm.nih.gov/16961575/
https://pubmed.ncbi.nlm.nih.gov/16961575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7183491/
https://aacrjournals.org/mct/article/15/5/866/175883/Posaconazole-a-Second-Generation-Triazole
https://www.benchchem.com/pdf/Application_of_Deuterated_Standards_in_Pharmacokinetics_Enhancing_Precision_and_Accuracy_in_Drug_Development.pdf
https://www.benchchem.com/pdf/The_Indispensable_Role_of_Deuterated_Standards_in_Pharmacokinetic_Studies_A_Technical_Guide.pdf
https://www.benchchem.com/product/b12412611#o-benzyl-posaconazole-4-hydroxyphenyl-d4-cas-number-and-properties
https://www.benchchem.com/product/b12412611#o-benzyl-posaconazole-4-hydroxyphenyl-d4-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12412611#o-benzyl-posaconazole-4-hydroxyphenyl-
d4-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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